Cas no 1427396-30-2 (2-(2-fluoro-5-nitrophenoxy)ethan-1-amine)

• Product Name: 2-(2-fluoro-5-nitrophenoxy)ethan-1-amine
• CAS No: 1427396-30-2
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 6206058
• PubChem ID: 83396434
• Update Time: 2025-05-23

2-(2-fluoro-5-nitrophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-nitrophenoxy)ethan-1-amine
• EN300-1850207
• 1427396-30-2

• Inchi： 1S/C8H9FN2O3/c9-7-2-1-6(11(12)13)5-8(7)14-4-3-10/h1-2,5H,3-4,10H2
• InChI Key： XTIPQJOIUNXCFZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1OCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.05972032g/mol
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(2-fluoro-5-nitrophenoxy)ethan-1-amine

Introduction to CAS No. 1427396-30-2: 2-(2-fluoro-5-nitrophenoxy)ethan-1-amine

The compound CAS No. 1427396-30-2, also known as 2-(2-fluoro-5-nitrophenoxy)ethan-1-amine, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical properties and potential uses in drug discovery, materials science, and environmental chemistry. The structure of this compound, which includes a fluoro group, a nitro group, and an ethanamine moiety, makes it a versatile molecule for research and development.

Recent studies have highlighted the importance of fluorinated nitrophenoxyl ethanamines in the development of novel pharmaceutical agents. The presence of the fluoro group enhances the molecule's lipophilicity, while the nitro group contributes to its reactivity and selectivity. These properties make it an ideal candidate for designing drugs targeting specific biological pathways. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases.

In addition to its pharmaceutical applications, CAS No. 1427396-30-2 has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, this compound has been studied for its role in degradation processes of hazardous substances. The nitro group's redox properties make it a potential candidate for use in remediation technologies targeting organic pollutants. Recent experiments have demonstrated its effectiveness in breaking down recalcitrant compounds under specific environmental conditions.

The synthesis of 2-(2-fluoro-5-nitrophenoxy)ethan-1-amine involves a multi-step process that requires precise control over reaction conditions. The first step typically involves the preparation of the fluoro-substituted nitrophenol derivative, followed by nucleophilic substitution with ethylamine. This process ensures high purity and stability of the final product, which is crucial for its intended applications.

Despite its numerous advantages, the handling and storage of this compound require careful consideration due to its sensitivity to light and moisture. Researchers have developed innovative techniques to stabilize the compound during transportation and storage, ensuring its reliability for long-term use.

In conclusion, CAS No. 1427396-30-2 stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and properties continue to inspire new research directions, making it a cornerstone in modern scientific advancements.